Cas no 2228759-66-6 (3-(azetidin-2-yl)-2,5-dimethyl-1H-pyrrole)

• Product Name: 3-(azetidin-2-yl)-2,5-dimethyl-1H-pyrrole
• CAS No: 2228759-66-6
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 6583595
• PubChem ID: 165733420
• Update Time: 2025-05-26

3-(azetidin-2-yl)-2,5-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-2-yl)-2,5-dimethyl-1H-pyrrole
• EN300-1747260
• 2228759-66-6

• Inchi： 1S/C9H14N2/c1-6-5-8(7(2)11-6)9-3-4-10-9/h5,9-11H,3-4H2,1-2H3
• InChI Key： RROYNFINQURVQP-UHFFFAOYSA-N
• SMILES： N1CCC1C1C=C(C)NC=1C

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 27.8Ų

Additional information on 3-(azetidin-2-yl)-2,5-dimethyl-1H-pyrrole

3-(Azetidin-2-yl)-2,5-dimethyl-1H-pyrrole: A Comprehensive Overview

3-(Azetidin-2-yl)-2,5-dimethyl-1H-pyrrole, also known by its CAS number CAS No. 2228759-66-6, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its pyrrole ring structure, which is substituted with an azetidine group at the 3-position and methyl groups at the 2 and 5 positions. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 3-(Azetidin-2-yl)-2,5-dimethyl-1H-pyrrole involves a multi-step process that typically begins with the preparation of the azetidine ring. This is often achieved through a ring-closing reaction involving an amino alcohol or through the use of a Michael addition followed by cyclization. The pyrrole ring is then functionalized with methyl groups at specific positions to achieve the desired substitution pattern. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications.

One of the most intriguing aspects of 3-(Azetidin-2-yl)-2,5-dimethyl-1H-pyrrole is its electronic properties. The azetidine group introduces a rigid, nitrogen-containing ring system that can modulate the electronic environment of the pyrrole ring. This modulation has been exploited in recent studies to develop novel materials for optoelectronic devices. For instance, researchers have reported that this compound can act as a photosensitizer in dye-sensitized solar cells (DSSCs), where it enhances light absorption and charge transfer efficiency. The methyl groups at the 2 and 5 positions further stabilize the molecule's structure, preventing aggregation-induced quenching and improving its photostability.

In addition to its role in optoelectronics, 3-(Azetidin-2-yl)-2,5-dimethyl-1H-pyrrole has shown promise in drug discovery efforts. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have focused on its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in the treatment of numerous diseases such as cardiovascular disorders and neurodegenerative conditions. The compound's ability to adopt different conformations due to its flexible azetidine ring has been highlighted as a key factor in its bioactivity.

The physical and chemical properties of CAS No. 2228759-66-6 have also been extensively studied. It exhibits a high melting point due to strong intermolecular hydrogen bonding between the azetidine nitrogen and pyrrole π-systems. Its solubility in organic solvents makes it suitable for use in organic synthesis reactions, particularly those requiring precise control over reaction conditions. Furthermore, recent spectroscopic studies have provided insights into its electronic transitions, revealing strong absorption bands in the visible region that are attributed to π→π* transitions within the pyrrole ring.

In terms of environmental impact, 3-(Azetidin-2-yl)-2,5-dimethyl-1H-pyrrole has been evaluated for its biodegradability and toxicity. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. Its low toxicity profile makes it a safer alternative to other compounds used in similar applications.

The versatility of CAS No. 2228759-66-6 continues to drive research into new applications across diverse fields. Its combination of structural rigidity, electronic tunability, and favorable physical properties positions it as a valuable tool for addressing challenges in materials science, drug discovery, and sustainable chemistry.